Cas no 1566455-28-4 (3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1566455-28-4
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 5715576
• PubChem ID: 112640499
• Update Time: 2025-06-08

3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-4-amine
• 3,5-DIMETHYL-1-(1,3-THIAZOL-5-YLMETHYL)-1H-PYRAZOL-4-AMINE
• 1566455-28-4
• EN300-1109357
• 1H-Pyrazol-4-amine, 3,5-dimethyl-1-(5-thiazolylmethyl)-
• 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H12N4S/c1-6-9(10)7(2)13(12-6)4-8-3-11-5-14-8/h3,5H,4,10H2,1-2H3
• InChI Key： GOJXGSUVYJKQRG-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 411.1±45.0 °C(Predicted)
• pka: 4.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine (CAS No. 1566455-28-4)

The compound 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine (CAS No. 1566455-28-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrazole core with a thiazole substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine has surged due to their role in addressing antibiotic resistance—a top global health concern. The thiazole moiety in this compound is known to exhibit remarkable bioactivity, which explains its frequent appearance in patent filings for anti-inflammatory and antiviral applications. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a critical factor for regulatory compliance in preclinical studies.

From a synthetic chemistry perspective, the CAS No. 1566455-28-4 compound offers intriguing possibilities for structure-activity relationship (SAR) optimization. Its methyl-substituted pyrazole component enhances metabolic stability, while the thiazolylmethyl group provides spatial diversity for receptor binding—a feature highly valued in fragment-based drug design. These attributes make it relevant to trending topics like AI-assisted molecular docking and green chemistry approaches to heterocycle synthesis.

The compound's physicochemical properties, including its logP and hydrogen bond acceptor/donor counts, position it favorably within Lipinski's Rule of Five parameters, a frequent search topic among medicinal chemists. This compliance suggests good oral bioavailability potential, explaining its inclusion in several high-throughput screening libraries. Furthermore, its thermal stability (as measured by DSC) makes it suitable for formulation development—another hot-button issue in pharmaceutical manufacturing circles.

Emerging applications of 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine extend to crop protection research, where its structural motifs show promise against fungal pathogens. This aligns with growing agricultural needs for eco-friendly pesticides, a frequently searched topic in sustainable agriculture forums. Patent databases reveal its use in synergistic compositions with biologicals, reflecting industry shifts toward integrated pest management solutions.

Quality control protocols for CAS No. 1566455-28-4 emphasize residual solvent analysis and polymorph screening—topics of particular interest to quality assurance professionals. The compound's chromatographic behavior has been extensively documented, with reverse-phase UPLC methods showing optimal separation. Such technical details are crucial for laboratories implementing ICH Q3D guidelines for elemental impurities, a regulatory focus area in current Good Manufacturing Practice (cGMP) discussions.

In material science, derivatives of this compound have shown interesting photophysical properties, making them candidates for organic light-emitting diodes (OLEDs) research—a field experiencing exponential growth due to display technology demands. The electron-rich thiazole component contributes to charge transport characteristics, a subject frequently explored in computational chemistry studies and nanotechnology forums.

Safety assessments of 3,5-dimethyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-4-amine indicate favorable toxicological profiles in preliminary studies, though comprehensive ADMET data remains an active research area. This gap presents opportunities for researchers investigating predictive toxicology models, a cutting-edge approach combining machine learning with traditional hazard assessment methods.